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Compound of Interest

10-Bromo-1-aminodecane,
Compound Name: _
Hydrobromide

Cat. No.: B561806

This guide provides an in-depth overview of the chemical properties and synthetic applications
of 10-Bromo-1-aminodecane, Hydrobromide, tailored for researchers, scientists, and
professionals in drug development.

Core Chemical Properties

10-Bromo-1-aminodecane, Hydrobromide is a halogenated aliphatic amine that serves as a
versatile building block in organic synthesis. Its key molecular and physical data are
summarized below.

Property Value Citation

Molecular Formula C1o0H23Br2N [11[2]

Molecular Weight 317.10 g/mol [11121[3]

CAS Number 24566-82-3 [1][3]

Canonical SMILES C(CCCCCBr)CCCCN.Br [2]

InChi Key ZWGBEXOWJAAGPB- e
UHFFFAOYSA-N

Melting Point 141-144 °C [2][4]

Storage Refrigerator [2][4]
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Synthetic Applications and Experimental Protocols

Due to the presence of a primary alkyl bromide, 10-Bromo-1-aminodecane, Hydrobromide is
an excellent substrate for nucleophilic substitution reactions, predominantly following an Sn2
mechanism[3]. This reactivity allows for the introduction of a wide array of functional groups,
making it a valuable intermediate in the synthesis of more complex molecules, including
pharmaceuticals and agrochemicals.

The following is a representative protocol for a nucleophilic substitution reaction using 10-
Bromo-1-aminodecane, Hydrobromide. This procedure is illustrative and may require
optimization based on the specific nucleophile and desired product.

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 10-Bromo-1-aminodecane, Hydrobromide in a suitable polar aprotic
solvent (e.g., dimethylformamide, acetonitrile).

» Addition of Reagents: Add the desired nucleophile to the reaction mixture. The choice of
nucleophile will determine the functional group that replaces the bromine atom. A base (e.g.,
potassium carbonate, triethylamine) may be required to neutralize the hydrobromide salt and
deprotonate the nucleophile.

o Reaction Conditions: Heat the reaction mixture to an appropriate temperature (e.g., 60-100
°C) and stir for a period determined by reaction monitoring (e.g., via thin-layer
chromatography or liquid chromatography-mass spectrometry).

o Workup and Purification: After the reaction is complete, cool the mixture to room
temperature. The product can be isolated by extraction and purified using standard
techniques such as column chromatography or recrystallization.

Synthetic Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis of 10-Bromo-1-
aminodecane, Hydrobromide from 10-aminodecan-1-ol, a common starting material, and its
subsequent use in a nucleophilic substitution reaction.
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Synthetic pathway and application of 10-Bromo-1-aminodecane, HBr.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b561806?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/10-bromo-1-aminodecane-hydrobromide-24566-82-3
https://www.guidechem.com/encyclopedia/es/10-bromo-1-aminodecane-hydrobr-dic1571639.html
https://www.benchchem.com/product/b561806
https://www.echemi.com/products/pd180727134930-10-bromo-1-aminodecane-hydrobromide.html
https://www.benchchem.com/product/b561806#10-bromo-1-aminodecane-hydrobromide-molecular-weight-and-formula
https://www.benchchem.com/product/b561806#10-bromo-1-aminodecane-hydrobromide-molecular-weight-and-formula
https://www.benchchem.com/product/b561806#10-bromo-1-aminodecane-hydrobromide-molecular-weight-and-formula
https://www.benchchem.com/product/b561806#10-bromo-1-aminodecane-hydrobromide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b561806?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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